N-benzyl-2-[methyl-(4-methylphenyl)sulfonylamino]acetamide

• IUPAC Name: N-benzyl-2-[methyl-(4-methylphenyl)sulfonylamino]acetamide
• InChI: InChI=1S/C17H20N2O3S/c1-14-8-10-16(11-9-14)23(21,22)19(2)13-17(20)18-12-15-6-4-3-5-7-15/h3-11H,12-13H2,1-2H3,(H,18,20)
• InChI Key: GXOUOOHVZCHJPV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(C)CC(=O)NCC2=CC=CC=C2
• Molecular Formula: C17H20N2O3S
• Molecular Weight: 332.4 g/mol

Description

N-benzyl-2-[methyl-(4-methylphenyl)sulfonylamino]acetamide, also known as BMS-986001, is a novel compound that has gained attention in the scientific community for its potential as a therapeutic agent. This compound is a sulfonamide derivative that has been synthesized in recent years and has shown promising results in various scientific studies.

Mechanism of Action

The mechanism of action of N-benzyl-2-[methyl-(4-methylphenyl)sulfonylamino]acetamide is not fully understood, but it is believed to work by inhibiting a specific enzyme called carbonic anhydrase. This enzyme is involved in various physiological processes, including the regulation of acid-base balance and the transport of carbon dioxide. By inhibiting this enzyme, this compound may be able to modulate various physiological processes and potentially provide therapeutic benefits.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects in animal models and in vitro studies. These effects include anti-tumor activity, anti-inflammatory effects, and neuroprotective effects. Additionally, this compound has been found to modulate various physiological processes, including acid-base balance and carbon dioxide transport.

Advantages and Limitations for Lab Experiments

One advantage of N-benzyl-2-[methyl-(4-methylphenyl)sulfonylamino]acetamide is its potential as a therapeutic agent for various diseases. Additionally, the compound has been found to have various biochemical and physiological effects, which make it a useful tool for studying various physiological processes. However, one limitation of this compound is that its mechanism of action is not fully understood, which makes it difficult to predict its potential therapeutic applications.

Future Directions

There are several future directions for research on N-benzyl-2-[methyl-(4-methylphenyl)sulfonylamino]acetamide. One potential direction is to further investigate its mechanism of action and its potential therapeutic applications. Additionally, future research could focus on optimizing the synthesis of this compound and developing new analogs with improved therapeutic properties. Finally, future research could investigate the potential of this compound as a tool for studying various physiological processes.

Synthesis Methods

The synthesis of N-benzyl-2-[methyl-(4-methylphenyl)sulfonylamino]acetamide involves a multi-step process that includes the reaction of benzylamine with 4-methylbenzenesulfonyl chloride to form N-benzyl-4-methylbenzenesulfonamide. This intermediate is then reacted with methyl chloroacetate to form N-benzyl-2-(4-methylphenylsulfonylamino)acetamide. Finally, the compound is treated with sodium hydroxide to form the desired product, this compound.

Scientific Research Applications

N-benzyl-2-[methyl-(4-methylphenyl)sulfonylamino]acetamide has been studied extensively for its potential as a therapeutic agent for various diseases. Some of the diseases that have been studied include cancer, inflammation, and neurological disorders. The compound has been found to have anti-tumor activity in various cancer cell lines, and it has also been shown to have anti-inflammatory effects in animal models of inflammation. Additionally, this compound has been found to have neuroprotective effects in animal models of neurological disorders such as Alzheimer's disease.